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Compound of Interest

Compound Name:
Methyl 3-methoxy-4-

methylbenzoate

Cat. No.: B146591 Get Quote

CAS Number: 3556-83-0

This technical guide provides a comprehensive overview of the safety, handling, and

physicochemical properties of Methyl 3-methoxy-4-methylbenzoate. The information is

intended for researchers, scientists, and professionals in drug development and other scientific

fields who may handle or utilize this compound.

Chemical and Physical Properties
Methyl 3-methoxy-4-methylbenzoate is a solid organic compound. The following table

summarizes its key chemical and physical properties.
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Property Value Source

Molecular Formula C₁₀H₁₂O₃ [1][2]

Molecular Weight 180.20 g/mol [1][3]

Appearance
White to off-white

solid/powder/crystal

M/s Asmee Chemicals Private

Limited

Melting Point 50-54 °C [3][4]

Boiling Point 119-120 °C at 1 mmHg

Flash Point 110 °C (230 °F) - closed cup [3]

Density 1.075 g/cm³ (Predicted)

Solubility

Limited solubility in water;

soluble in organic solvents like

ethanol and ether.

Hazard Identification and Classification
Methyl 3-methoxy-4-methylbenzoate is classified as a hazardous substance. The GHS

hazard classifications are summarized below.

Hazard Class Category GHS Code Description

Skin Irritation 2 H315 Causes skin irritation

Eye Irritation 2 H319
Causes serious eye

irritation

Specific Target Organ

Toxicity (Single

Exposure)

3 H335
May cause respiratory

irritation

Signal Word: Warning[3]

Hazard Statements:
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H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Safety and Handling
Proper handling and storage procedures are crucial to ensure safety when working with Methyl
3-methoxy-4-methylbenzoate.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended:

Protection Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.

Skin Protection Protective gloves (e.g., nitrile rubber), lab coat.

Respiratory Protection

Dust mask (e.g., type N95) or a multi-purpose

combination respirator cartridge, especially

where dust is generated.

Handling and Storage
Handling: Use in a well-ventilated area. Avoid breathing dust. Avoid contact with skin and

eyes. Do not eat, drink, or smoke when using this product. Wash hands thoroughly after

handling.[3]

Storage: Store in a cool, dry, well-ventilated place. Keep container tightly closed. Store

locked up.[3]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Methyl 3-methoxy-4-
methylbenzoate are not publicly available. The hazard classifications are based on data from

suppliers and regulatory bodies.

Biological Activity and Signaling Pathways
Potential Therapeutic Applications
One study suggests that 3-Methoxy-4-methylbenzoic acid methyl ester may act as a potent

inhibitor of the neurotoxic effects of β-amyloid peptide (Aβ).[5] This indicates a potential

therapeutic role in Alzheimer's disease by inhibiting Aβ fibrillation.[5] However, detailed in-vivo

or in-vitro studies and specific signaling pathways have not been elucidated in the available

literature.

Antibacterial Activity of Related Compounds
The related compound, 3-Methoxy-4-methylbenzoic acid, has been shown to exhibit

antibacterial activity against both Gram-positive and Gram-negative bacteria by inhibiting the

synthesis of bacterial fatty acids.[6][7] It is plausible that Methyl 3-methoxy-4-methylbenzoate
could be investigated for similar properties.

Signaling Pathway Diagrams
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As no specific signaling pathways for Methyl 3-methoxy-4-methylbenzoate have been

documented, a diagrammatic representation cannot be provided at this time.

Synthesis and Workflow Diagrams
General Synthesis Pathway
Methyl 3-methoxy-4-methylbenzoate can be synthesized via the esterification of 3-methoxy-

4-methylbenzoic acid with methanol in the presence of an acid catalyst.[7]

Reactants

Reaction Product3-methoxy-4-methylbenzoic acid

Esterification

Methanol

Acid Catalyst
(e.g., H₂SO₄) Methyl 3-methoxy-4-methylbenzoate

Click to download full resolution via product page

Caption: General synthesis pathway for Methyl 3-methoxy-4-methylbenzoate.

Safe Handling Workflow
The following diagram outlines a logical workflow for the safe handling of Methyl 3-methoxy-4-
methylbenzoate in a laboratory setting.
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Start: 
Receive Compound

1. Assess Hazards
(Review SDS)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Prepare Ventilated Work Area
(Fume Hood)

4. Weigh and Handle Compound

5. Store Properly
(Cool, Dry, Tightly Sealed)

6. Clean Work Area & Doff PPE

End: 
Procedure Complete

Click to download full resolution via product page

Caption: Recommended workflow for safe laboratory handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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